Cas no 1698985-57-7 (3-(1-amino-3-methylpentan-2-yl)oxypropan-1-ol)
3-(1-amino-3-methylpentan-2-yl)oxypropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-amino-3-methylpentan-2-yl)oxypropan-1-ol
- 3-[(1-amino-3-methylpentan-2-yl)oxy]propan-1-ol
- 1698985-57-7
- EN300-1293960
-
- Inchi: 1S/C9H21NO2/c1-3-8(2)9(7-10)12-6-4-5-11/h8-9,11H,3-7,10H2,1-2H3
- InChI Key: IFSSGMYEWYGYLQ-UHFFFAOYSA-N
- SMILES: O(CCCO)C(CN)C(C)CC
Computed Properties
- Exact Mass: 175.157228913g/mol
- Monoisotopic Mass: 175.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 98.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 55.5Ų
3-(1-amino-3-methylpentan-2-yl)oxypropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1293960-1.0g |
3-[(1-amino-3-methylpentan-2-yl)oxy]propan-1-ol |
1698985-57-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1293960-50mg |
3-[(1-amino-3-methylpentan-2-yl)oxy]propan-1-ol |
1698985-57-7 | 50mg |
$707.0 | 2023-09-30 | ||
| Enamine | EN300-1293960-100mg |
3-[(1-amino-3-methylpentan-2-yl)oxy]propan-1-ol |
1698985-57-7 | 100mg |
$741.0 | 2023-09-30 | ||
| Enamine | EN300-1293960-250mg |
3-[(1-amino-3-methylpentan-2-yl)oxy]propan-1-ol |
1698985-57-7 | 250mg |
$774.0 | 2023-09-30 | ||
| Enamine | EN300-1293960-500mg |
3-[(1-amino-3-methylpentan-2-yl)oxy]propan-1-ol |
1698985-57-7 | 500mg |
$809.0 | 2023-09-30 | ||
| Enamine | EN300-1293960-1000mg |
3-[(1-amino-3-methylpentan-2-yl)oxy]propan-1-ol |
1698985-57-7 | 1000mg |
$842.0 | 2023-09-30 | ||
| Enamine | EN300-1293960-2500mg |
3-[(1-amino-3-methylpentan-2-yl)oxy]propan-1-ol |
1698985-57-7 | 2500mg |
$1650.0 | 2023-09-30 | ||
| Enamine | EN300-1293960-5000mg |
3-[(1-amino-3-methylpentan-2-yl)oxy]propan-1-ol |
1698985-57-7 | 5000mg |
$2443.0 | 2023-09-30 | ||
| Enamine | EN300-1293960-10000mg |
3-[(1-amino-3-methylpentan-2-yl)oxy]propan-1-ol |
1698985-57-7 | 10000mg |
$3622.0 | 2023-09-30 |
3-(1-amino-3-methylpentan-2-yl)oxypropan-1-ol Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 3-(1-amino-3-methylpentan-2-yl)oxypropan-1-ol
Recent Advances in the Study of 3-(1-amino-3-methylpentan-2-yl)oxypropan-1-ol (CAS: 1698985-57-7)
The compound 3-(1-amino-3-methylpentan-2-yl)oxypropan-1-ol (CAS: 1698985-57-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug development.
One of the key areas of interest is the compound's role as a building block in the synthesis of novel bioactive molecules. Researchers have successfully utilized 3-(1-amino-3-methylpentan-2-yl)oxypropan-1-ol to develop derivatives with enhanced biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the amino and hydroxyl functional groups of this compound could significantly improve its binding affinity to specific protein targets, thereby enhancing its therapeutic efficacy.
In addition to its synthetic utility, recent investigations have explored the compound's mechanism of action at the molecular level. Advanced computational modeling and in vitro assays have revealed that 3-(1-amino-3-methylpentan-2-yl)oxypropan-1-ol interacts with key enzymes involved in metabolic pathways, suggesting its potential as a modulator of cellular processes. These findings are particularly relevant for the development of treatments for metabolic disorders and cancer.
Another noteworthy development is the optimization of the compound's pharmacokinetic properties. A team of researchers from a leading pharmaceutical company recently reported a novel formulation strategy that improves the bioavailability and stability of 3-(1-amino-3-methylpentan-2-yl)oxypropan-1-ol. This advancement addresses previous challenges related to the compound's solubility and half-life, paving the way for its clinical evaluation.
Furthermore, the safety profile of 3-(1-amino-3-methylpentan-2-yl)oxypropan-1-ol has been rigorously assessed in preclinical studies. Data from toxicology studies indicate that the compound exhibits a favorable safety margin, with minimal off-target effects. These results support its progression into early-phase clinical trials, where its therapeutic potential can be further evaluated in human subjects.
In summary, the latest research on 3-(1-amino-3-methylpentan-2-yl)oxypropan-1-ol (CAS: 1698985-57-7) highlights its versatility and promise as a therapeutic agent. Ongoing studies are expected to uncover additional applications and refine its pharmacological profile, solidifying its position as a valuable asset in the field of chemical biology and drug discovery.
1698985-57-7 (3-(1-amino-3-methylpentan-2-yl)oxypropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)